Cas no 2228223-54-7 (tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate
• CAS No: 2228223-54-7
• MF: C₁₈H₂₂ClN₃O₂
• MW: 347.839183330536
• CID: 6570843
• PubChem ID: 165708459
• Update Time: 2025-05-25

tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate
• EN300-1885528
• 2228223-54-7

• Inchi： 1S/C18H22ClN3O2/c1-18(2,3)24-17(23)22-9-8-20-15(11-22)14-10-12-6-4-5-7-13(12)16(19)21-14/h4-7,10,15,20H,8-9,11H2,1-3H3
• InChI Key： WFBNMOUYGPVEQP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C2CN(C(=O)OC(C)(C)C)CCN2)=N1

Computed Properties

• Exact Mass: 347.1400546g/mol
• Monoisotopic Mass: 347.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate (CAS No. 2228223-54-7)

Tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate, a compound with the CAS number 2228223-54-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate is characterized by its intricate arrangement of functional groups, including a piperazine ring and a chloroisoquinoline moiety. The presence of these specific groups contributes to its unique chemical properties and biological interactions, which are crucial for its potential role in drug design and discovery.

In recent years, there has been a growing interest in isoquinoline derivatives due to their diverse pharmacological effects. Isoquinoline-based compounds have shown potential in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The introduction of a chloro group at the 1-position of the isoquinoline ring enhances its reactivity and binding affinity, making it an attractive scaffold for medicinal chemistry.

The piperazine moiety in the compound's structure is another key feature that contributes to its biological activity. Piperazine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. This interaction can modulate physiological processes and provide a basis for developing novel therapeutic agents.

One of the most compelling aspects of tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate is its potential as a lead compound for drug development. Researchers have been exploring its pharmacological profile to identify new therapeutic targets and mechanisms of action. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The tert-butyl group at the carboxylate position provides stability to the molecule while allowing for further functionalization. This makes it a versatile intermediate in synthetic chemistry, enabling researchers to modify the structure and optimize its biological activity. The combination of these features makes tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of this compound's interactions with biological targets. These tools have allowed researchers to predict the binding affinity and mode of action of tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate, providing valuable insights into its potential therapeutic applications. Such computational studies are essential for guiding experimental efforts and optimizing drug candidates.

In addition to its pharmacological potential, tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate has also been explored in preclinical studies. These studies aim to evaluate its safety profile and efficacy in animal models before moving to human trials. The results from these studies are crucial for determining whether this compound can progress to clinical development as a potential therapeutic agent.

The synthesis of tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce waste, aligning with the principles of green chemistry. These advancements not only enhance the accessibility of the compound but also contribute to sustainable practices in pharmaceutical research.

The chemical properties of this compound make it an interesting subject for interdisciplinary research. Chemists, biologists, and pharmacologists collaborate to explore its potential applications and mechanisms of action. This collaborative approach is essential for translating basic research findings into tangible therapeutic benefits.

In conclusion, tert-butyl 3-(1-chloroisoquinolin-3-yl)piperazine-1-carboxylate (CAS No. 2228223-54-7) represents a significant advancement in pharmaceutical research. Its unique molecular structure, combined with promising biological activities, makes it a valuable candidate for further investigation. As research continues, this compound has the potential to contribute to the development of novel therapies for various diseases.